S-(4-methylphenyl) propanethioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
S-(4-methylphenyl) propanethioate, also known as MPT, is an organic compound that belongs to the class of thioesters. It is a colorless liquid with a pungent odor and is commonly used in various scientific research applications. MPT is known for its ability to inhibit the activity of certain enzymes, making it a valuable tool in biochemical and physiological studies.
Scientific Research Applications
-
Medicinal Chemistry
- Application : The compound 4- [5- (4-Methylphenyl)-3- (trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib) is a derivative of the 1,5-Diarylpyrazole class of Cyclooxygenase-2 inhibitors .
- Method : Extensive structure−activity relationship (SAR) work was carried out within this series, and a number of potent and selective inhibitors of COX-2 were identified .
- Results : This work led to the identification of SC-58635, celecoxib, which is currently in phase III clinical trials for the treatment of rheumatoid arthritis and osteoarthritis .
-
Materials Science
- Application : Semiorganic single crystals of (4-methylphenyl)methanaminium bromide hemihydrate (4MMBH) have been grown by reacting 4-methylbenzylamine (4MLBA) and hydrobromic acid in deionized water (1:1 molar ratio) .
- Method : Hydrobromic acid donates H+ cation to NH2 group of 4MLBA and protonates it .
- Results : The third order nonlinear susceptibility χ(3) value is found to be 3.15758×10−5 esu and this is due to the inter and intramolecular interactions of hydrogen bond present in the crystal .
-
Chemical Analysis
- Application : S-Methyl propanethioate is a chemical compound with the formula C4H8OS . It is used in chemical analysis and research .
- Method : The structure and properties of S-Methyl propanethioate can be analyzed using various techniques such as mass spectrometry .
- Results : The molecular weight of S-Methyl propanethioate is 104.171 .
-
Polymer Science
- Application : Poly(3,4-ethylenedioxythiophene) (PEDT, PEDOT) is a polymer that has seen growing applications in various fields .
- Method : The polymer is prepared either by in situ polymerization of the monomer, usually carried out by the user, or by applying the prefabricated polymer in the form of its water-based complex with poly(styrene sulfonic acid) .
- Results : PEDT has been used in several applications like antistatic coatings, cathodes in capacitors, through-hole plating, OLED’s, OFET’s, photovoltaics, and electrochromic applications .
-
Chemical Analysis
- Application : S-Methyl propanethioate is a chemical compound with the formula C4H8OS . It is used in chemical analysis and research .
- Method : The structure and properties of S-Methyl propanethioate can be analyzed using various techniques such as mass spectrometry .
- Results : The molecular weight of S-Methyl propanethioate is 104.171 .
-
Polymer Science
- Application : Poly(3,4-ethylenedioxythiophene) (PEDT, PEDOT) is a polymer that has seen growing applications in various fields .
- Method : The polymer is prepared either by in situ polymerization of the monomer, usually carried out by the user, or by applying the prefabricated polymer in the form of its water-based complex with poly(styrene sulfonic acid) .
- Results : PEDT has been used in several applications like antistatic coatings, cathodes in capacitors, through-hole plating, OLED’s, OFET’s, photovoltaics, and electrochromic applications .
properties
IUPAC Name |
S-(4-methylphenyl) propanethioate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12OS/c1-3-10(11)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCOJPGJASADAIQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)SC1=CC=C(C=C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397645 |
Source
|
Record name | S-(4-Methylphenyl) propanethioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
S-(4-methylphenyl) propanethioate | |
CAS RN |
18241-63-9 |
Source
|
Record name | S-(4-Methylphenyl) propanethioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.